molecular formula C11H12N2O5 B1276295 2-Morpholin-4-yl-3-nitrobenzoic acid CAS No. 890091-58-4

2-Morpholin-4-yl-3-nitrobenzoic acid

Cat. No. B1276295
CAS RN: 890091-58-4
M. Wt: 252.22 g/mol
InChI Key: HMDGHIWDEAZTDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, including rearrangements, condensations, and nucleophilic substitutions. For instance, the synthesis of 3-morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an intermediate for biologically active compounds, is achieved through a sequence of reactions starting from cyclopentanone oxime and 1-fluoro-4-nitrobenzene . This suggests that the synthesis of 2-morpholin-4-yl-3-nitrobenzoic acid could similarly involve strategic functional group transformations and the use of morpholine as a building block.

Molecular Structure Analysis

The molecular structure of compounds related to this compound is characterized by X-ray crystallography. For example, morpholinium 2-chloro-4-nitrobenzoate forms a non-centrosymmetric space group with helical chains formed by N-H...O hydrogen bonds . This indicates that this compound may also exhibit interesting structural features due to the presence of morpholine and nitro groups, which can participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of morpholine-containing compounds can be inferred from their reactions with other chemicals. The reaction of nitrosobenzene with 1-morpholin-1-ylcyclohexene leads to the formation of a hydroxylamine and its subsequent rearrangement into an aniline derivative . This suggests that this compound may also undergo reactions with nitroso compounds and could be involved in similar rearrangement processes.

Physical and Chemical Properties Analysis

While the physical and chemical properties of this compound are not directly reported, related compounds provide some context. For example, 4-chloro-2-(morpholine-4-carbonyl)phenyl-4'-methoxybenzoate has been synthesized and its crystal structure determined, revealing dihedral angles between the rings and the morpholine moiety . This information can be used to hypothesize about the physical properties of this compound, such as its potential crystallinity and solubility, which could be influenced by the presence of the morpholine and nitro groups.

Scientific Research Applications

Crystal Structure and Hydrogen Bonding

  • Morpholinium 2-chloro-4-nitrobenzoate, a related compound to 2-Morpholin-4-yl-3-nitrobenzoic acid, demonstrates significant insights into the crystal structure and hydrogen bonding. This research highlights the importance of N-H...O hydrogen bonds in forming helical chains and rings in crystal structures, which could be relevant for this compound as well (Ishida, Rahman, & Kashino, 2001).

Synthesis and Biological Activity

  • The synthesis of benzimidazoles containing the morpholine skeleton, closely related to this compound, has been researched for their antioxidant activities and glucosidase inhibitory potential. This indicates the potential use of this compound in developing compounds with significant biological activity (Özil, Parlak, & Baltaş, 2018).

Intermediate in Synthesis of Biologically Active Compounds

  • 3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an intermediate related to this compound, is significant for synthesizing various biologically active compounds, highlighting the role of morpholin-4-yl derivatives in pharmaceutical research (Wang et al., 2016).

Nonlinear Optical Materials

  • The study of Morpholinium 2-chloro-4-nitrobenzoate for its nonlinear optical (NLO) properties suggests that compounds like this compound could be explored for their potential in NLO applications, which is crucial in the field of photonics and telecommunications (Karthick et al., 2018).

Synthesis of DNA-Dependent Protein Kinase Inhibitors

  • Research on the synthesis of 2-morpholin-4-yl-4-oxo-4H-chromen-8-yl triflate, an intermediate in DNA-dependent protein kinase inhibitors, indicates the utility of morpholine derivatives in developing compounds for cancer treatment (Aristegui et al., 2006).

Smart Copolymers for Thermo-Responsiveness

  • Morpholine-functional homopolymers and copolymers have been synthesized and tested for aqueous thermo-responsiveness, which implies potential applications of morpholine derivatives like this compound in smart materials and responsive technologies (Lessard, Savelyeva, & Maríc, 2012).

Mechanism of Action

Target of Action

Morpholine derivatives have been found to exhibit a wide variety of pharmacological activities .

Mode of Action

It’s known that morpholine derivatives can interact with various targets to exert their effects .

Pharmacokinetics

The compound is a solid at room temperature and should be stored at 4°c, protected from light . These properties may influence its bioavailability.

Action Environment

Environmental factors such as temperature, light, and pH could potentially influence the action, efficacy, and stability of 2-Morpholin-4-yl-3-nitrobenzoic acid. For instance, the compound should be stored at 4°C and protected from light .

properties

IUPAC Name

2-morpholin-4-yl-3-nitrobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12N2O5/c14-11(15)8-2-1-3-9(13(16)17)10(8)12-4-6-18-7-5-12/h1-3H,4-7H2,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HMDGHIWDEAZTDZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=C(C=CC=C2[N+](=O)[O-])C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12N2O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501286820
Record name 2-(4-Morpholinyl)-3-nitrobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501286820
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

252.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

890091-58-4
Record name 2-(4-Morpholinyl)-3-nitrobenzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=890091-58-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-(4-Morpholinyl)-3-nitrobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501286820
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.